3-(2,4-dichlorophenyl)-N-2-pyrimidinylacrylamide

• IUPAC Name: (E)-3-(2,4-dichlorophenyl)-N-pyrimidin-2-ylprop-2-enamide
• InChI: InChI=1S/C13H9Cl2N3O/c14-10-4-2-9(11(15)8-10)3-5-12(19)18-13-16-6-1-7-17-13/h1-8H,(H,16,17,18,19)/b5-3+
• InChI Key: ZFABCZIOQKGCFX-HWKANZROSA-N
• Canonical SMILES: C1=CN=C(N=C1)NC(=O)C=CC2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: C1=CN=C(N=C1)NC(=O)/C=C/C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H9Cl2N3O
• Molecular Weight: 294.13 g/mol

Description

3-(2,4-dichlorophenyl)-N-2-pyrimidinylacrylamide, commonly known as DCPIB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCPIB is a chloride channel blocker that has been found to have an impact on the physiological and biochemical processes of living organisms.

Scientific Research Applications

DCPIB has been widely used in scientific research for its ability to block chloride channels. It has been found to have applications in various fields, including neuroscience, cardiovascular research, and cancer research. DCPIB has been used to study the role of chloride channels in synaptic transmission and neuronal excitability. It has also been used to investigate the role of chloride channels in cardiac arrhythmias and hypertension. In cancer research, DCPIB has been shown to inhibit the growth and proliferation of cancer cells.

Mechanism of Action

DCPIB blocks chloride channels by binding to the extracellular domain of the channel protein. This binding prevents chloride ions from passing through the channel, thereby inhibiting chloride ion flux. The inhibition of chloride channels by DCPIB has been shown to have a variety of effects on cellular processes, including membrane potential, ion homeostasis, and cell volume regulation.
Biochemical and Physiological Effects:
The inhibition of chloride channels by DCPIB has been shown to have a variety of biochemical and physiological effects. DCPIB has been found to affect the activity of ion channels, including potassium channels and calcium channels. It has also been shown to affect the activity of transporters, including the sodium-potassium pump. Physiologically, DCPIB has been shown to affect cardiac function, neuronal excitability, and cell volume regulation.

Advantages and Limitations for Lab Experiments

DCPIB has several advantages as a research tool. It is a highly specific chloride channel blocker, which allows for precise investigation of the role of chloride channels in cellular processes. DCPIB is also relatively easy to use and has been shown to be effective in a variety of experimental systems. However, there are also limitations to the use of DCPIB. It is important to note that DCPIB may have off-target effects on other ion channels and transporters. Additionally, DCPIB may have different effects on different types of chloride channels, which may complicate interpretation of experimental results.

Future Directions

There are several future directions for research on DCPIB. One area of interest is the development of more specific chloride channel blockers. This would allow for more precise investigation of the role of specific chloride channels in cellular processes. Another area of interest is the investigation of the effects of DCPIB on different types of cells and tissues. This would allow for a better understanding of the physiological and biochemical effects of DCPIB. Additionally, the use of DCPIB in drug development for various diseases, including cancer, cardiovascular disease, and neurological disorders, is an area of active research.

Synthesis Methods

DCPIB can be synthesized through a multi-step process starting from 2,4-dichlorophenylhydrazine and ethyl acetoacetate. The intermediate product is then reacted with 2-chloro-4,6-dimethoxypyrimidine to obtain DCPIB. This synthesis method has been optimized to produce high yields of pure DCPIB.